Cas no 2171253-64-6 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid
• CAS No: 2171253-64-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6052095
• PubChem ID: 165533439
• Update Time: 2025-11-05

2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid
• EN300-1580075
• 2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidin-2-yl]acetic acid
• 2171253-64-6

• Inchi： 1S/C26H30N2O5/c1-26(2,24(31)28-14-8-7-9-17(28)15-23(29)30)27-25(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22H,7-9,14-16H2,1-2H3,(H,27,32)(H,29,30)/t17-/m0/s1
• InChI Key： BRTAGOBOFHRGTC-KRWDZBQOSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid

Recent Advances in the Study of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid (CAS: 2171253-64-6)

The compound 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid (CAS: 2171253-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-acetic acid backbone, is being explored for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive peptides and small molecule therapeutics.

One of the primary research objectives surrounding this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the unique structural features of this compound make it a promising candidate for the development of novel peptide-based drugs. Recent publications have highlighted its use in the synthesis of peptide inhibitors targeting proteases and other enzymes involved in disease pathways. For instance, a 2023 study demonstrated its efficacy in the synthesis of a potent inhibitor of the SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

In addition to its applications in peptide synthesis, 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid has been investigated for its potential as a building block in the design of prodrugs. The presence of the piperidine moiety offers opportunities for structural modifications that can enhance drug delivery and bioavailability. Recent preclinical studies have explored its incorporation into prodrug formulations aimed at improving the pharmacokinetic profiles of poorly soluble compounds. These studies have reported promising results, with enhanced oral absorption and reduced toxicity observed in animal models.

Another area of active research involves the compound's role in the development of targeted therapies. Its structural versatility allows for conjugation with various targeting ligands, such as antibodies or small molecules, to achieve site-specific drug delivery. A 2024 study published in the Journal of Medicinal Chemistry detailed the use of this compound in the synthesis of antibody-drug conjugates (ADCs) for cancer therapy. The researchers reported high conjugation efficiency and improved tumor targeting, underscoring the compound's potential in precision medicine.

Despite these advancements, challenges remain in the large-scale production and purification of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application disclosed a novel enzymatic method for its synthesis, which offers advantages in terms of environmental sustainability and scalability. This development is expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-ylacetic acid (CAS: 2171253-64-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, prodrug design, and targeted therapy, with recent studies highlighting its potential to address unmet medical needs. Ongoing research and technological advancements are likely to further expand its utility, making it a compound of enduring interest in the field.